Cas no 1796961-91-5 (1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one)

• Product Name: 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one
• CAS No: 1796961-91-5
• MF: C₁₅H₁₈ClN₅OS₂
• MW: 383.919318675995
• CID: 5371020
• Update Time: 2025-06-21

1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[7-(2-Chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanone
• 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one

• Inchi： 1S/C15H18ClN5OS2/c1-20-15(17-18-19-20)24-10-14(22)21-7-6-13(23-9-8-21)11-4-2-3-5-12(11)16/h2-5,13H,6-10H2,1H3
• InChI Key： JPFHPAJDMPLONZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CC=C2Cl)SCC1)CSC1N(C)N=NN=1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.7±60.0 °C(Predicted)
• pka: 0.64±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one

Introduction to 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one (CAS No. 1796961-91-5)

1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one (CAS No. 1796961-91-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thiazepans and tetrazoles, which have been extensively studied for their potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various biological activities, including anti-inflammatory, anti-cancer, and cardiovascular effects.

The chemical structure of 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one is characterized by a thiazepan ring fused with a tetrazole moiety. The thiazepan ring is a seven-membered heterocyclic compound containing sulfur and nitrogen atoms, while the tetrazole ring is a five-membered heterocyclic compound with four nitrogen atoms. The presence of these functional groups imparts specific chemical and biological properties to the molecule.

Recent studies have highlighted the potential of thiazepans and tetrazoles in various therapeutic areas. For instance, thiazepans have been shown to exhibit potent anti-inflammatory and analgesic properties due to their ability to modulate cytokine production and inhibit prostaglandin synthesis. Tetrazoles, on the other hand, are known for their angiotensin-converting enzyme (ACE) inhibitory activity, which makes them valuable in the treatment of hypertension and heart failure.

The combination of these two structural elements in 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one suggests that it may possess a broad spectrum of biological activities. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promise in reducing oxidative stress and protecting against cellular damage.

In the context of cancer research, 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one has been investigated for its potential as an anti-cancer agent. Studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Furthermore, its ability to inhibit angiogenesis and metastasis makes it a promising candidate for the development of new cancer therapies.

The cardiovascular effects of this compound have also been explored. Research has shown that 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethanone can effectively lower blood pressure by inhibiting ACE activity and reducing vascular resistance. This makes it a potential candidate for the treatment of hypertension and related cardiovascular diseases.

The pharmacokinetic properties of 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-{(methyltetrazol-sulfanyl)ethanone} have been studied to understand its bioavailability and metabolism. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It is metabolized primarily in the liver through cytochrome P450 enzymes and excreted via both renal and hepatic pathways.

Toxicity studies have shown that 1-[7-(2-chlorophenyl)-thiazepan-tetrazole ethanone] has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, 1-[7-(2-chlorophenyl)-thiazepan-tetrazole ethanone (CAS No. 1796961)-9-5) represents a promising molecule with diverse biological activities. Its unique chemical structure combines the beneficial properties of thiazepans and tetrazoles, making it a valuable candidate for further research and development in various therapeutic areas. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.